2-(4-chlorophenoxy)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H18ClNO5S/c1-25-17-8-4-15(5-9-17)21(16-10-11-27(23,24)13-16)19(22)12-26-18-6-2-14(20)3-7-18/h2-11,16H,12-13H2,1H3
• InChI Key: NLLQKGLILMTBFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClNO5S
• Molecular Weight: 407.9 g/mol

Description

2-(4-chlorophenoxy)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H18ClNO5S and its molecular weight is 407.87. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in liver microsomes of humans and rats. The findings suggest that these herbicides undergo complex metabolic pathways that could lead to the formation of carcinogenic compounds. Understanding these metabolic pathways is crucial for assessing the environmental and health risks of chloroacetamide herbicides and related compounds (Coleman et al., 2000).

Chloroacetamide Inhibition of Fatty Acid Synthesis

Research on chloroacetamides, like alachlor and metazachlor, reveals their mechanism of action as herbicides by inhibiting fatty acid synthesis in certain green algae. This inhibition is a key area of study for understanding how similar compounds affect plant biochemistry and could be leveraged in developing new agrochemicals (Weisshaar & Böger, 1989).

Synthesis and Antimicrobial Activity

The synthesis and evaluation of certain N-aryl acetamide derivatives demonstrate antimicrobial properties against various pathogens. This suggests potential applications of related compounds in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Structural and Pesticidal Applications

Studies on derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide provide new diffraction data, contributing to our understanding of their structural properties. These compounds are potential pesticides, indicating the importance of structural analysis in designing effective pest control agents (Olszewska, Tarasiuk, & Pikus, 2009).